Cas no 1105235-23-1 (N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• CAS No: 1105235-23-1
• MF: C₁₈H₁₈ClF₃N₂O₃S₂
• MW: 466.92533159256
• CID: 5990786
• PubChem ID: 44015539
• Update Time: 2025-10-29

N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• 2-Piperidineacetamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-1-(2-thienylsulfonyl)-
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• AKOS024634132
• F2267-0531
• 1105235-23-1
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C18H18ClF3N2O3S2/c19-14-7-6-12(18(20,21)22)10-15(14)23-16(25)11-13-4-1-2-8-24(13)29(26,27)17-5-3-9-28-17/h3,5-7,9-10,13H,1-2,4,8,11H2,(H,23,25)
• InChI Key： PLMNIEDHXJWSQI-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1CC(NC1=CC(C(F)(F)F)=CC=C1Cl)=O

Computed Properties

• Exact Mass: 466.0399470g/mol
• Monoisotopic Mass: 466.0399470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• pka: 13.49±0.70(Predicted)

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

Research Briefing on N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 1105235-23-1)

In recent years, the compound N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 1105235-23-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a trifluoromethylphenyl group and a thiophene sulfonyl piperidine moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structural complexity, particularly the presence of the sulfonyl and piperidine groups, has been a focal point for synthetic chemists aiming to develop scalable and cost-effective production methods. Recent advancements in green chemistry have also been applied to minimize environmental impact during synthesis.

From a pharmacological perspective, N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide has demonstrated notable activity in preclinical studies. Its mechanism of action appears to involve modulation of specific enzyme pathways, particularly those related to inflammatory and proliferative diseases. Recent in vitro and in vivo studies have highlighted its efficacy in targeting key biomarkers associated with conditions such as cancer and autoimmune disorders. The trifluoromethyl group, in particular, has been implicated in enhancing the compound's binding affinity to target proteins.

One of the most promising areas of research for this compound lies in its potential as a therapeutic agent for oncology. Recent studies have shown that N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is believed to be due to its interaction with specific oncogenic signaling pathways. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated, with results suggesting favorable profiles for further development.

Despite these encouraging findings, challenges remain in the development of N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide as a clinical candidate. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring derivative compounds and prodrug strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this research into clinical trials.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 1105235-23-1) represents a compelling case study in modern drug discovery. Its unique chemical structure and promising biological activity make it a valuable subject for ongoing research. As the scientific community continues to unravel its full potential, this compound may pave the way for novel therapeutic interventions in areas of unmet medical need. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.